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Abstract

This document provides a comprehensive guide for the microscopic chemical detection of lead
(Pb2*) and barium (Ba2*) ions using sodium rhodizonate as a chromophoric agent. The
protocols detailed herein are designed for researchers, analytical scientists, and professionals
in fields requiring rapid and sensitive qualitative analysis of microscopic particles. We delve into
the underlying chemical principles, provide validated step-by-step protocols, and offer expert
insights into experimental choices, potential interferences, and result interpretation to ensure
scientific rigor and trustworthiness.

Principle of the Method

The sodium rhodizonate test is a highly sensitive colorimetric method used for the detection of
lead and barium.[1][2][3] The active reagent, the rhodizonate dianion (CeOs?7), is a salt of
rhodizonic acid. It functions as a multidentate ligand, forming intensely colored, insoluble
coordination complexes with various divalent metal ions.[4] The specificity of the test is
controlled by carefully adjusting the pH of the reaction medium.
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Chemical Rationale:

e For Lead (Pb?*): In a weakly acidic medium (optimally pH 2.8), lead ions react with sodium
rhodizonate to form a scarlet-red or pink precipitate of lead(ll) rhodizonate.[4][5] This initial
reaction is sensitive but can be subject to interferences from other heavy metals.[6] The
confirmatory step for lead involves the addition of a dilute strong acid, such as hydrochloric
acid (HCI). This final step dissolves most interfering complexes, while the lead complex
uniquely transitions to a stable, blue-violet color, which is highly specific for lead.[5][6][7]

e For Barium (Ba2*): Barium ions react with sodium rhodizonate in a neutral or weakly acidic
solution to form a reddish-brown or orange-brown precipitate.[8][9] Unlike the lead complex,
the color of the barium complex is largely independent of pH and will disappear upon the
addition of strong acid.[4]

This pH-dependent color formation and subsequent stability in strong acid are the keys to
differentiating between lead and barium, providing a reliable qualitative analysis at the
microscopic level.

Apparatus and Reagents

2.1 Apparatus:

Light microscope with magnification capabilities of at least 100x

Glass microscope slides and coverslips

Micropipettes (1-10 pL and 10-100 pL)

Glass spot plates or microcentrifuge tubes for sample preparation

pH meter or pH indicator strips (range 1-7)

Fume hood

2.2 Reagents:

e Sodium Rhodizonate (CeH2Naz20s), dihydrate, AR grade
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» Deionized or distilled water
» Buffer Solution (pH 2.8):
o Tartaric acid (CaHeOs)
o Sodium bitartrate (NaHC4H4Os)
e Hydrochloric Acid (HCI), ~5% (v/v) solution
o Lead(ll) nitrate (Pb(NOs)2) or Lead(ll) acetate (Pb(CH3sCOO)2) for positive control
e Barium chloride (BaClz) for positive control
o Sample dissolution acids as needed (e.qg., dilute nitric acid, acetic acid)
Reagent Preparation & Stability
3.1 Sodium Rhodizonate Solution (0.2% w/v, Freshly Prepared)

o Rationale: Aqueous solutions of sodium rhodizonate are unstable and prone to oxidation,
with a half-life that can be as short as one hour.[4][5] Therefore, it is critical to prepare this
solution fresh immediately before use.

e Procedure: Dissolve 2 mg of sodium rhodizonate powder in 1 mL of deionized water. Mix
gently until the powder dissolves, yielding a solution with a yellow-orange or "strong tea"
color.[10]

3.2 Buffer Solution (pH 2.8)

o Rationale: A tartrate buffer at pH 2.8 is essential for achieving the specific scarlet-red color
for lead and helps to stabilize the rhodizonate solution.[4][5][6] Pre-treating the sample area
with this buffer prevents the formation of a non-diagnostic purple complex and ensures
optimal reaction conditions.[5][11]

e Procedure: Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of
deionized water.[6] Verify the pH is approximately 2.8. Store in a sealed container.
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3.3 Hydrochloric Acid (5% v/v)

e Procedure: In a fume hood, carefully add 5 mL of concentrated HCI to 95 mL of deionized
water. Mix gently. Store in a clearly labeled, acid-resistant bottle.

3.4 Positive Control Solutions (1000 ppm)

e Lead Control: Dissolve 160 mg of lead(ll) nitrate in 100 mL of deionized water.

o Barium Control: Dissolve 178 mg of barium chloride dihydrate in 100 mL of deionized water.
Experimental Protocols

4.1 Protocol Validation (Mandatory First Step)

o Rationale: Before analyzing unknown samples, it is imperative to validate that the freshly
prepared reagents are active. This serves as a self-validating control for the entire workflow.

e Procedure:

[e]

Place a 1 pL drop of the Lead Positive Control solution on a clean microscope slide.

o

Place a 1 pL drop of the Barium Positive Control solution on a separate area of the same
slide.

o

Follow the detection protocols below (Sections 4.3 and 4.4) for each spot.

o

Proceed with unknown samples only after observing the expected positive color reactions.
4.2 Sample Preparation
e Solid Samples (e.g., paint chips, soil particles, residue):

o Place a small, representative particle of the sample onto a clean microscope slide.

o If the analyte is not readily soluble, add 1-2 uL of a suitable dilute acid (e.g., 5% acetic
acid) to the particle and allow it to react for 2-3 minutes to leach the metal ions. Gently
evaporate to near dryness.
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e Aqueous Samples:
o Place a 1-2 pL drop of the sample solution onto a clean microscope slide.
o Gently warm the slide to evaporate the liquid, leaving a solid residue.

4.3 Microscopic Protocol for Lead (Pb?*) Detection

Buffering: Add a 2 pL drop of the pH 2.8 buffer solution directly onto the prepared sample
residue. Allow it to react for 1 minute. This adjusts the local pH for optimal reaction.[5][6]

» Rhodizonate Addition: Add a 1-2 pL drop of the freshly prepared 0.2% sodium rhodizonate
solution to the buffered sample.

e Initial Observation: Immediately observe under the microscope at 100x magnification. The
formation of a scarlet-red or bright pink precipitate or coloration around the sample particles
indicates the possible presence of lead.[4]

o Confirmation: Add a 1 pL drop of 5% HCI solution to the edge of the coverslip (or directly to
the reaction spot if no coverslip is used).

o Final Observation: Observe the reaction under the microscope. If lead is present, the scarlet-
red color will transition to a distinct and stable blue-violet.[6][7] This confirmatory color
change is specific to lead. The result can fade, so it should be documented promptly.[6]

4.4 Microscopic Protocol for Barium (Ba2*) Detection

» Rhodizonate Addition: Add a 1-2 uL drop of the freshly prepared 0.2% sodium rhodizonate
solution directly to the prepared sample residue on the slide.

o Observation: Immediately observe under the microscope. The formation of a reddish-brown
or orange-brown precipitate indicates the possible presence of barium.[8][9]

o Confirmation (by elimination): Add a 1 pL drop of 5% HCI solution. If the colored precipitate
dissolves and the color disappears entirely, it is indicative of barium and not lead.

Data Summary & Interpretation
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Initial Color .
. . Confirmatory .
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. Step

Rhodizonate
Scarlet-Red / )

Lead (Pb2+) pH 2.8 (Buffered) ] Add 5% HCI Blue-Violet[5][6]
Pink[4]

) Neutral / Weakly Reddish-Brown / Colorless
Barium (Baz*) o Add 5% HCI )
Acidic Orange[9] (dissolves)

Interferences: At a neutral pH, other ions such as strontium, copper, and tin can form colored
complexes with rhodizonate.[4] The highly acidic (pH 2.8) conditions and the final HCI
confirmation step in the lead protocol are specifically designed to eliminate these interferences,
making the blue-violet result highly selective for lead.[4][6] Barium can interfere with the initial
lead test, but the HCI step differentiates them.[7]

Visualized Workflows and Reactions

Diagram 1: Experimental Workflow

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.researchgate.net/publication/231301633_Analytical_Use_of_Sodium_Rhodizonate
https://dl.astm.org/jofs/article-pdf/41/6/1046/155489/10_1520_jfs14047j.pdf
https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/sodium-rhodizonate-test
https://pubs.acs.org/doi/10.1021/acs.cgd.5c01502?goto=supporting-info
https://www.researchgate.net/publication/231301633_Analytical_Use_of_Sodium_Rhodizonate
https://www.researchgate.net/publication/231301633_Analytical_Use_of_Sodium_Rhodizonate
https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/sodium-rhodizonate-test
https://patents.google.com/patent/US6800485B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13811277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

~

Preparation

Prepare Fresh
0.2% Sodium
Rhodizonate Solution

Run Positive Controls
(Pb2* and Baz*)

Reagents Validated

Prepare pH 2.8
Buffer Solution

[Sample Handling\
y
Place Sample
on Microscope Slide

Leach with Acid
(if necessary) &

Evaporate
\_ J
[Detectior Protocolx

Add Reagent(s)

Observe Initial Color
Under Microscope

'

Add 5% HCI
(Confirmatory Step)

'

Observe Final Color
& Document Result

N J

Click to download full resolution via product page

Caption: General workflow for microscopic metal detection using rhodizonate.
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Diagram 2: Chemical Reaction Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b13811277/docs#application-notes-
protocols-microscopic-detection-of-lead-and-barium-using-rhodizonate-reagents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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